Cas no 1807210-73-6 (4-Bromo-2-methyl-3-nitromandelic acid)
4-Bromo-2-methyl-3-nitromandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-methyl-3-nitromandelic acid
-
- Inchi: 1S/C9H8BrNO5/c1-4-5(8(12)9(13)14)2-3-6(10)7(4)11(15)16/h2-3,8,12H,1H3,(H,13,14)
- InChI Key: QZVQLZRZMQIJJX-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C(C(=O)O)O)=C(C)C=1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 292
- XLogP3: 1.7
- Topological Polar Surface Area: 103
4-Bromo-2-methyl-3-nitromandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015024014-1g |
4-Bromo-2-methyl-3-nitromandelic acid |
1807210-73-6 | 97% | 1g |
1,490.00 USD | 2021-06-18 |
4-Bromo-2-methyl-3-nitromandelic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 4-Bromo-2-methyl-3-nitromandelic acid
Recent Advances in the Study of 4-Bromo-2-methyl-3-nitromandelic Acid (CAS: 1807210-73-6)
4-Bromo-2-methyl-3-nitromandelic acid (CAS: 1807210-73-6) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo and nitro functional groups, has shown potential in various applications, including drug synthesis and biochemical studies. Recent studies have focused on its synthesis, structural properties, and potential therapeutic applications, making it a focal point for researchers in the field.
The synthesis of 4-Bromo-2-methyl-3-nitromandelic acid has been optimized in recent years, with researchers developing more efficient and environmentally friendly methods. A study published in the Journal of Medicinal Chemistry (2023) highlighted a novel catalytic approach that significantly improves yield and reduces by-products. This advancement is crucial for scaling up production for potential pharmaceutical applications.
Structural analysis of 4-Bromo-2-methyl-3-nitromandelic acid has revealed interesting insights into its reactivity and potential interactions with biological targets. X-ray crystallography studies have demonstrated that the compound's bromo and nitro groups play a critical role in its binding affinity to specific enzymes, suggesting its utility as a scaffold for designing enzyme inhibitors. This finding was corroborated by computational modeling studies, which predicted high binding energies with certain protein targets.
In terms of biological activity, preliminary studies have indicated that 4-Bromo-2-methyl-3-nitromandelic acid exhibits moderate inhibitory effects on several key enzymes involved in inflammatory pathways. A recent in vitro study demonstrated its ability to suppress the activity of cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. These results suggest that further exploration of this compound could lead to the development of novel anti-inflammatory agents.
Despite these promising findings, challenges remain in the development of 4-Bromo-2-methyl-3-nitromandelic acid as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further research. Current efforts are focused on derivatizing the compound to improve its pharmacokinetic properties while retaining its biological activity.
In conclusion, 4-Bromo-2-methyl-3-nitromandelic acid (CAS: 1807210-73-6) represents a promising candidate for further investigation in drug discovery and chemical biology. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers. Future studies should focus on optimizing its properties and exploring its potential in various therapeutic areas.
1807210-73-6 (4-Bromo-2-methyl-3-nitromandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)